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Foreword: The Imperative of Impurity Profiling
In modern pharmaceutical development, the principle of "quality by design" necessitates a

profound understanding of not just the active pharmaceutical ingredient (API), but also any

potential impurities that may arise during synthesis, formulation, or storage. N-nitroso

compounds, flagged as a "cohort of concern" by regulatory bodies worldwide, represent a class

of impurities demanding rigorous analytical scrutiny due to their potential genotoxicity.[1] N-
nitroso-atomoxetine, an impurity related to the selective norepinephrine reuptake inhibitor

atomoxetine, falls squarely into this category. Its detection and characterization are not merely

a matter of analytical chemistry; they are a cornerstone of patient safety and regulatory

compliance.

This guide provides a comprehensive, technically-grounded framework for the spectroscopic

characterization of N-nitroso-atomoxetine. Moving beyond rote procedural descriptions, we

will delve into the causality behind methodological choices, the interpretation of complex

spectral data, and the integration of multi-technique analysis to build an unassailable structural

confirmation. This document is intended for researchers, analytical scientists, and drug

development professionals tasked with ensuring the purity and safety of pharmaceutical

products.
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The Genesis and Structure of N-nitroso-atomoxetine
N-nitroso-atomoxetine, with the chemical name (R)-N-methyl-N-(3-phenyl-3-(o-

tolyloxy)propyl)nitrous amide, is formed from the nitrosation of the secondary amine moiety

within the parent atomoxetine molecule.[2][3] This reaction can be triggered by the presence of

residual nitrosating agents (e.g., nitrites) under acidic conditions, which may be encountered

during API synthesis or even within the drug product formulation.[1]

Property Value Source

Chemical Name
(R)-N-methyl-N-(3-phenyl-3-(o-

tolyloxy)propyl)nitrous amide
[2][3]

Molecular Formula C₁₇H₂₀N₂O₂ [2][3][4][5]

Molecular Weight 284.36 g/mol [3][5]

CAS Number 3028194-77-3 [2][3]

Understanding this structure is paramount, as it dictates the spectroscopic behavior we aim to

measure. The key functionalities to target are the N-nitroso group (N-N=O), the aromatic rings,

the ether linkage, and the aliphatic chain.

Integrated Spectroscopic Workflow
A single analytical technique is insufficient for unequivocal structure elucidation. A robust

characterization relies on the convergence of data from multiple orthogonal techniques. Our

workflow is designed as a self-validating system where each analysis provides a piece of the

puzzle, culminating in a complete and coherent structural picture.
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Fig. 1: Integrated workflow for spectroscopic characterization.

Mass Spectrometry (MS): The Definitive Molecular
Fingerprint
Mass spectrometry provides the most direct evidence of molecular identity through the precise

measurement of the mass-to-charge ratio (m/z). For trace-level impurity analysis, Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its

exceptional sensitivity and selectivity.[1]

Causality Behind Experimental Choices
Technique: LC-MS/MS is chosen over GC-MS because many nitrosamines are thermally

labile; LC avoids the high temperatures of a GC inlet that could degrade the analyte.
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Furthermore, atomoxetine and its derivatives are readily ionizable by electrospray ionization

(ESI).

Ionization Mode: Positive mode ESI is selected because the nitrogen atoms in the N-
nitroso-atomoxetine structure are easily protonated to form a stable [M+H]⁺ ion.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its ability to filter out

background noise, providing superior sensitivity and specificity. We monitor the transition

from a specific precursor ion (the [M+H]⁺ ion) to a characteristic product ion, creating a

highly selective analytical signature.

Experimental Protocol: LC-MS/MS
Standard Preparation: Prepare a stock solution of N-nitroso-atomoxetine reference

standard in a suitable solvent (e.g., acetonitrile/water). Perform serial dilutions to create

calibration standards and a limit of quantification (LOQ) standard (e.g., 0.02 ppm).[1]

Chromatography:

Column: A C8 or C18 reversed-phase column (e.g., Kromasil 100-5C8, 250 mm x 4.6 mm,

5µm) is effective for retaining and separating N-nitroso-atomoxetine from the API.[1]

Mobile Phase A: 0.1% Formic acid in Water. The acid aids in protonation for ESI+.

Mobile Phase B: Acetonitrile.

Gradient: A typical gradient might run for approximately 20-25 minutes to ensure

separation from the atomoxetine API.[1]

Flow Rate: ~0.8 mL/min.[1]

Column Temperature: 40 °C to ensure reproducible retention times.[1]

Mass Spectrometry:

Ion Source: Electrospray Ionization (ESI), Positive Mode.

Monitoring: MRM mode.
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Precursor Ion ([M+H]⁺): m/z 285.15.[1]

MRM Transitions:

Quantifier: 285.15 → 177.05.[1] This transition is the most intense and is used for

quantification.

Qualifiers: 285.15 → 117.10 and 285.15 → 73.00.[1] These secondary transitions

provide identity confirmation.

Expected Data and Interpretation
The primary result is a chromatogram showing a peak at the characteristic retention time for N-
nitroso-atomoxetine. The mass spectrometer will confirm that the peak corresponds to the

selected MRM transitions. The molecular weight is confirmed by the precursor ion at m/z

285.15, which corresponds to the calculated mass of the protonated molecule (C₁₇H₂₀N₂O₂ +

H⁺). The presence and ratio of the qualifier ions provide an additional layer of identity

confirmation, ensuring the detected peak is not an isobaric interference.

Parameter Expected Value Rationale

Precursor Ion [M+H]⁺ m/z 285.15
Corresponds to the molecular

formula C₁₇H₂₀N₂O₂ + H⁺.

Quantifier Transition 285.15 → 177.05

Most intense and stable

fragment, used for accurate

measurement.

Qualifier Transitions
285.15 → 117.10, 285.15 →

73.00

Confirmatory fragments to

ensure peak identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Architectural Blueprint
NMR spectroscopy provides the most detailed structural information, mapping the connectivity

and chemical environment of every carbon and hydrogen atom in the molecule. For an
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asymmetrical N-nitrosamine like N-nitroso-atomoxetine, NMR is particularly crucial for

observing a key structural phenomenon: rotational isomers (rotamers).

Causality Behind Experimental Choices: The Rotamer
Phenomenon
Due to the partial double-bond character of the N-N bond in the N-nitroso group, rotation

around this bond is restricted.[6] In an asymmetrical molecule like N-nitroso-atomoxetine, this

restricted rotation leads to the existence of two distinct and stable spatial orientations, known

as E and Z rotamers. These rotamers are not enantiomers or diastereomers but are

conformers that can be stable enough at room temperature to be observed as separate

species in an NMR spectrum.[6][7] Therefore, one must anticipate and interpret two sets of

signals for the nuclei near the N-nitroso group.

Fig. 2: Resonance in the N-nitroso group leads to E/Z rotamers.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve an accurately weighed amount of N-nitroso-atomoxetine
reference standard (~5-10 mg) in a deuterated solvent (e.g., DMSO-d₆ or Chloroform-d). Add

a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Instrument Setup:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for

adequate signal dispersion.

Experiments: Acquire a standard ¹H spectrum, a ¹³C spectrum, and consider 2D

experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single

Quantum Coherence) to aid in definitive assignments.

Acquisition Parameters (¹H NMR):

Pulse Angle: 30-45°

Acquisition Time: ~3 seconds

Relaxation Delay: 2-5 seconds
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Number of Scans: 16 or more for good signal-to-noise.

Acquisition Parameters (¹³C NMR):

Pulse Program: Proton-decoupled.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Expected Data and Interpretation
The most telling feature will be the doubling of signals for the protons and carbons closest to

the N-nitroso group. This includes the N-CH₃ group and the adjacent methylene (-CH₂-)

protons of the propyl chain.

¹H NMR:

Aromatic Protons: Signals expected in the range of δ 6.8-7.5 ppm, corresponding to the

nine protons on the two aromatic rings.

Methine Proton (-O-CH-): A multiplet expected around δ 5.5-6.0 ppm.

Propyl Chain Protons (-CH₂-CH₂-N): Complex multiplets expected between δ 2.0 and 4.0

ppm. Crucially, the methylene group attached to the nitroso-nitrogen will show two distinct

sets of signals corresponding to the E/Z rotamers.

N-Methyl Protons (N-CH₃): Two distinct singlets will be observed, one for each rotamer,

likely in the δ 3.0-4.0 ppm region. The integration ratio of these singlets will reveal the

population ratio of the two rotamers.

Aromatic Methyl Protons (-C₆H₄-CH₃): A singlet around δ 2.2 ppm.

¹³C NMR:

Similar to the proton spectrum, the N-CH₃ and the adjacent -CH₂- carbons will each show

two distinct resonance signals. Aromatic and other aliphatic carbons further from the N-N

bond may or may not show resolved signals for the two rotamers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Analysis: By comparing the spectrum to that of the parent atomoxetine, the

most significant changes will be the absence of the N-H signal and the dramatic downfield

shift and splitting of the N-CH₃ and adjacent methylene signals due to the anisotropic effect

of the nitroso group. This comparison is a powerful tool for confirming the nitrosation site. A

study on the structurally similar N-nitroso-duloxetine confirmed the presence of rotamers and

showed that signals for protons near the nitroso group appear as distinct sets.[7][8][9]

Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy:
Corroborating Functional Groups
While NMR and MS provide the core structural data, IR and UV-Vis spectroscopy offer rapid

and valuable corroborating evidence by confirming the presence of key functional groups and

chromophores.

Infrared (IR) Spectroscopy
Causality: IR spectroscopy is ideal for confirming the successful addition of the nitroso group

(N=O) and the persistence of other key functionalities. The N=O and N-N stretching vibrations

have characteristic frequencies that are typically absent in the parent API.

Experimental Protocol (Attenuated Total Reflectance - ATR):

Place a small amount of the N-nitroso-atomoxetine reference standard directly onto the

ATR crystal.

Apply pressure to ensure good contact.

Acquire the spectrum, typically over a range of 4000-600 cm⁻¹, co-adding at least 16 scans

to achieve a good signal-to-noise ratio.

Perform a background scan of the clean, empty ATR crystal prior to sample analysis.

Expected Data and Interpretation:

The IR spectrum will be complex, but several key peaks confirm the structure.
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Wavenumber (cm⁻¹) Vibration Significance

~3100-3000 Aromatic C-H Stretch
Confirms presence of aromatic

rings.

~2950-2850 Aliphatic C-H Stretch
Confirms presence of the

propyl and methyl groups.

~1460-1430 N=O Stretch
Key diagnostic peak for the

nitroso group.

~1250-1200 Aryl-O-C Stretch Confirms the ether linkage.

~1100-1000 N-N Stretch
Confirms the nitrogen-nitrogen

bond of the nitrosamine.

The most critical observation is the appearance of the strong N=O stretching band, which is

absent in the atomoxetine starting material.

UV-Visible (UV-Vis) Spectroscopy
Causality: N-nitrosamines possess two characteristic electronic transitions that can be detected

by UV-Vis spectroscopy. This provides a distinct chromophoric signature.

Experimental Protocol:

Prepare a solution of N-nitroso-atomoxetine in a UV-transparent solvent (e.g., ethanol or

methanol) of a known concentration.

Use a calibrated dual-beam UV-Vis spectrophotometer.

Scan the sample from approximately 200 nm to 450 nm using a matched quartz cuvette

containing the solvent as a reference.

Identify the wavelengths of maximum absorbance (λₘₐₓ).

Expected Data and Interpretation:

The UV spectrum of a typical non-aromatic nitrosamine shows two distinct absorption bands:
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A strong absorption band around 230-235 nm: This corresponds to a π → π* transition within

the N-N=O system.

A weaker absorption band around 330-370 nm: This is characteristic of the n → π* transition

of the nitroso group.

The presence of both bands, especially the lower-energy n → π* transition in the 330-370 nm

range, is strong evidence for the N-nitroso functionality.

Data Integration and Final Confirmation
The power of this multi-faceted spectroscopic approach lies in the convergence of all data

points to a single, unambiguous conclusion.

MS confirms the correct molecular weight (284.36 g/mol ) and provides fragmentation

patterns consistent with the proposed structure.

NMR provides the complete atomic blueprint, confirming the connectivity of all atoms.

Critically, it reveals the presence of E/Z rotamers, a hallmark of asymmetrical nitrosamines,

and pinpoints the site of nitrosation through chemical shift changes relative to the parent

drug.

IR confirms the presence of the key N=O functional group, which is the defining feature of

the impurity, and verifies the persistence of other structural motifs like the ether linkage and

aromatic rings.

UV-Vis confirms the electronic signature of the N-nitroso chromophore.

When the data from all four techniques are consistent, a definitive and scientifically rigorous

structural assignment of N-nitroso-atomoxetine can be made. This comprehensive data

package is essential for regulatory submissions and serves as the foundation for developing

robust analytical methods for routine quality control.
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Sources

1. seejph.com [seejph.com]

2. N-Nitroso-Atomoxetine | SynZeal [synzeal.com]

3. N-nitroso-atomoxetine | C17H20N2O2 | CID 169444758 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. store.usp.org [store.usp.org]

5. alentris.org [alentris.org]

6. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis
[acanthusresearch.com]

7. researchgate.net [researchgate.net]

8. asianpubs.org [asianpubs.org]

9. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11406560/
https://www.veeprho.com/product/n-nitroso-atomoxetine-ep-impurity-c/
https://community.nitrosamines-exchange.com/t/duloxetine-impurity-ndsri-limits-of-nitrosamines/1199
https://www.synthink.com/sites/default/files/2023-01/N-Nitroso%20Atomoxetine%20Impurity%20G.pdf
https://pubs.acs.org/doi/10.1021/om100106e
https://axiosresearch.com/product/n-nitroso-atomoxetine-ep-impurity-h-r-isomer/
https://www.benchchem.com/product/b15815323?utm_src=pdf-custom-synthesis#bc-rfq
https://www.seejph.com/index.php/seejph/article/download/5447/3553/8348
https://www.synzeal.com/en/n-nitroso-atomoxetine
https://pubchem.ncbi.nlm.nih.gov/compound/169444758
https://pubchem.ncbi.nlm.nih.gov/compound/169444758
https://store.usp.org/product/1A05430
https://alentris.org/products/a/atomoxetinea/n-nitroso-atomoxetine/
https://acanthusresearch.com/aboutproducts/nitrosamine-impurities-analysis/
https://acanthusresearch.com/aboutproducts/nitrosamine-impurities-analysis/
https://www.researchgate.net/figure/Overlay-of-1-H-NMR-spectrum-of-duloxetine-HCl-and-N-nitroso-duloxetine_fig2_375159161
https://asianpubs.org/index.php/ajchem/article/download/35_11_25/29377
https://www.researchgate.net/publication/375159161_Characterization_and_Quantitation_of_N-Nitroso_Duloxetine_Impurity_in_Duloxetine_Hydrochloride_Drug_Substance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic Characterization of N-nitroso-
atomoxetine: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15815323/docs#spectroscopic-characterization-of-n-
nitroso-atomoxetine-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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